Cas no 16421-72-0 (N,N-diethyl-2-{4-[2-(4-methoxyphenyl)-1-phenylethyl]phenoxy}ethanamine 2-hydroxypropane-1,2,3-tricarboxylate (1:1))

• Product name: N,N-diethyl-2-{4-[2-(4-methoxyphenyl)-1-phenylethyl]phenoxy}ethanamine 2-hydroxypropane-1,2,3-tricarboxylate (1:1)
• CAS No: 16421-72-0
• MF: C₃₃H₄₁NO₉
• MW: 595.679950475693
• CID: 1344697
• PubChem ID: 204490

N,N-diethyl-2-{4-[2-(4-methoxyphenyl)-1-phenylethyl]phenoxy}ethanamine 2-hydroxypropane-1,2,3-tricarboxylate (1:1) Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-{4-[2-(4-methoxyphenyl)-1-phenylethyl]phenoxy}ethanamine 2-hydroxypropane-1,2,3-tricarboxylate (1:1)
• N,N-diethyl-2-[4-[2-(4-methoxyphenyl)-1-phenylethyl]phenoxy]ethanamine,2-hydroxypropane-1,2,3-tricarboxylic acid
• 2-(p-(p-Methoxy-alpha-phenylphenethyl)phenoxy)triethylamine citrate
• MRL 37 citrate
• 1-(p-(2-Diethylaminoethoxy)phenyl)-2-(p-methoxyphenyl)-1-phenylethane citrate
• SCHEMBL17164685
• 16421-72-0
• Triethylamine, 2-(p-(p-methoxy-alpha-phenylphenethyl)phenoxy)-, citrate
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--N,N-diethyl-2-{4-[2-(4-methoxyphenyl)-1-phenylethyl]phenoxy}ethan-1-amine (1/1)
• DTXSID70936923

• Inchi： InChI=1S/C27H33NO2.C6H8O7/c1-4-28(5-2)19-20-30-26-17-13-24(14-18-26)27(23-9-7-6-8-10-23)21-22-11-15-25(29-3)16-12-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h6-18,27H,4-5,19-21H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： QBYOGPBYQJZPHY-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC1=CC=C(C=C1)C(CC2=CC=C(C=C2)OC)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 595.27823
• Monoisotopic Mass: 595.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 16
• Complexity: 658
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Boiling Point: 500.6°C at 760 mmHg
• Flash Point: 136.5°C
• PSA: 153.83